![molecular formula C7H4BrN3O2 B1528196 7-Bromo-1H-1,2,3-benzotriazole-5-carboxylic acid CAS No. 1354771-68-8](/img/structure/B1528196.png)
7-Bromo-1H-1,2,3-benzotriazole-5-carboxylic acid
Overview
Description
7-Bromo-1H-1,2,3-benzotriazole-5-carboxylic acid is a chemical compound with the CAS Number: 1354771-68-8 . It has a molecular weight of 242.03 and is typically in the form of a powder . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H4BrN3O2/c8-4-1-3 (7 (12)13)2-5-6 (4)10-11-9-5/h1-2H, (H,12,13) (H,9,10,11) . This indicates the presence of bromine, nitrogen, oxygen, and carbon atoms in the molecule.Chemical Reactions Analysis
Benzotriazole derivatives, including this compound, are known for their reactivity. They can behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor . This makes them useful in a variety of chemical reactions.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 242.03 and its InChI key is YPEXABMLBITRHQ-UHFFFAOYSA-N .Scientific Research Applications
Transformation and Environmental Persistence
Benzotriazoles, including derivatives like 7-Bromo-1H-1,2,3-benzotriazole-5-carboxylic acid, are widely used as corrosion inhibitors in industrial and domestic products. Their persistence and transformation in the aquatic environment have been studied to understand degradation pathways. Research has shown that these compounds undergo partial biodegradation in wastewater treatment, resulting in various transformation products. For instance, 1H-benzotriazole was transformed into 4- and 5-hydroxy-1H-benzotriazole and 1H-benzotriazole-5-carboxylic acid through processes like oxidation and hydroxylation. These findings highlight the compounds' environmental relevance and the broad range of their potential reaction pathways in biological wastewater treatment (Huntscha et al., 2014).
Synthetic Chemistry and Drug Development
In synthetic chemistry, this compound has been explored as a precursor for various chemical syntheses. For example, it has been used in the new synthesis of complex molecules like 7-bromo-1,3-dihydro-3-hydroxy-5-(2′-pyridyl)-2H-1,4-benzodiazepin-2-one. This process involves a series of reactions including acylation and hydrolysis, demonstrating the versatility of benzotriazole derivatives in drug development and organic synthesis (Kovač et al., 1981).
Pharmacological Applications
Beyond their environmental and synthetic applications, benzotriazole derivatives, such as 1-Alkyl-benzotriazole-5-carboxylic acids, have shown pharmacological significance. They have been identified as selective agonists for the human orphan G-protein-coupled receptor GPR109b. This discovery opens new avenues for the development of drugs targeting specific receptors, showcasing the potential of benzotriazole derivatives in the field of medicinal chemistry (Semple et al., 2006).
Analytical Chemistry Applications
In analytical chemistry, benzotriazole derivatives have been utilized as fluorescent derivatization reagents for carboxylic acids, enabling their sensitive detection in high-performance liquid chromatography (HPLC). This application underscores the role of benzotriazole compounds in enhancing analytical methodologies for the detection and quantification of carboxylic acids in various samples (Narita & Kitagawa, 1989).
Safety and Hazards
This compound is associated with several hazard statements including H302, H315, H319, and H335 . These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Biochemical Pathways
Benzotriazole derivatives have been used as bifunctional ligands in the synthesis of diverse dimensional coordination assemblies . This suggests that 7-Bromo-1H-1,2,3-benzotriazole-5-carboxylic acid may also interact with metal ions and participate in coordination chemistry, potentially affecting related biochemical pathways.
properties
IUPAC Name |
7-bromo-2H-benzotriazole-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrN3O2/c8-4-1-3(7(12)13)2-5-6(4)10-11-9-5/h1-2H,(H,12,13)(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPEXABMLBITRHQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=NNN=C21)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1354771-68-8 | |
Record name | 7-bromo-1H-1,2,3-benzotriazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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